Cas no 2110191-25-6 (2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile)

2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile is a specialized nitrile compound featuring a pyrazole moiety, which imparts unique reactivity and structural versatility. Its molecular structure, combining a sterically hindered nitrile group with a heterocyclic pyrazole ring, makes it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The compound’s stability and functional group compatibility allow for selective transformations, including nucleophilic additions or cyclization reactions. Its well-defined purity and consistent performance under controlled conditions ensure reproducibility in research and industrial applications. This compound is particularly useful in constructing complex molecular frameworks requiring pyrazole-based scaffolds.

2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile structure

2110191-25-6 structure

Product Name:2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile

CAS No:2110191-25-6

MF:C₈H₁₁N₃

MW:149.193041086197

CID:5936921

PubChem ID:69274005

Update Time:2025-06-07

2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile
- SCHEMBL5000984
- 2110191-25-6
- EN300-1785929
- Inchi： 1S/C8H11N3/c1-8(2,6-9)7-4-5-10-11(7)3/h4-5H,1-3H3
- InChI Key： QNUORMFSKHWPCJ-UHFFFAOYSA-N
- SMILES： N1(C)C(=CC=N1)C(C#N)(C)C

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.6Å²

2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile Pricemore >>

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Enamine	EN300-1785929-0.05g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	0.05g	$912.0	2023-09-19
Enamine	EN300-1785929-0.1g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	0.1g	$956.0	2023-09-19
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Enamine	EN300-1785929-0.5g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	0.5g	$1043.0	2023-09-19
Enamine	EN300-1785929-1.0g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	1g	$1086.0	2023-06-02
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Enamine	EN300-1785929-5.0g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	5g	$3147.0	2023-06-02
Enamine	EN300-1785929-10.0g	2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanenitrile	2110191-25-6	10g	$4667.0	2023-06-02
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